Cas no 845533-46-2 (2-PROPYNETHIOIC ACID, S-[2-(ACETYLAMINO)ETHYL] ESTER)

• Product Name: 2-PROPYNETHIOIC ACID, S-[2-(ACETYLAMINO)ETHYL] ESTER
• CAS No: 845533-46-2
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 3273315
• PubChem ID: 86032202
• Update Time: 2025-06-07

2-PROPYNETHIOIC ACID, S-[2-(ACETYLAMINO)ETHYL] ESTER Chemical and Physical Properties

Names and Identifiers

• 2-PROPYNETHIOIC ACID, S-[2-(ACETYLAMINO)ETHYL] ESTER
• EN300-7740405
• N-[2-(prop-2-ynoylsulfanyl)ethyl]acetamide
• 845533-46-2

• Inchi： 1S/C7H9NO2S/c1-3-7(10)11-5-4-8-6(2)9/h1H,4-5H2,2H3,(H,8,9)
• InChI Key： XNSDZNQNOWBSHN-UHFFFAOYSA-N
• SMILES： S(C(C#C)=O)CCNC(C)=O

Computed Properties

• Exact Mass: 171.03539970Da
• Monoisotopic Mass: 171.03539970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-PROPYNETHIOIC ACID, S-[2-(ACETYLAMINO)ETHYL] ESTER

2-Propynethioic Acid, S-[2-(Acetylamino)ethyl] Ester (CAS No. 845533-46-2): An Overview of Its Properties and Applications

2-Propynethioic acid, S-[2-(acetylamino)ethyl] ester (CAS No. 845533-46-2) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which combines a propynyl group, a thioic acid moiety, and an acetylated aminoethyl ester. These structural features contribute to its reactivity and potential utility in various chemical reactions and biological processes.

The chemical formula of 2-propynethioic acid, S-[2-(acetylamino)ethyl] ester is C₇H₁₁NO₂S, and its molecular weight is approximately 173.23 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain synthetic processes where phase separation is desired.

In the realm of organic synthesis, 2-propynethioic acid, S-[2-(acetylamino)ethyl] ester serves as a valuable building block for the construction of complex molecules. The presence of the propynyl group allows for the formation of carbon-carbon triple bonds through various coupling reactions, such as Sonogashira coupling. The thioic acid moiety can undergo thiol-disulfide exchange reactions, making it useful in the synthesis of disulfide-containing peptides and proteins. Additionally, the acetylated aminoethyl ester provides a protected amine functionality that can be deprotected under mild conditions to yield the corresponding amine.

In medicinal chemistry, 2-propynethioic acid, S-[2-(acetylamino)ethyl] ester has shown promise as a precursor for the development of novel therapeutic agents. Recent studies have explored its potential as a scaffold for the design of small molecules targeting specific biological pathways. For example, researchers have utilized this compound to synthesize inhibitors of enzymes involved in cancer progression and neurodegenerative diseases. The ability to introduce functional groups at specific positions within the molecule allows for fine-tuning of its pharmacological properties, such as selectivity and potency.

The biological activity of 2-propynethioic acid, S-[2-(acetylamino)ethyl] ester has been investigated in several preclinical studies. One notable application is its use as a prodrug strategy for improving the delivery and efficacy of therapeutic agents. By conjugating this compound to drugs with poor solubility or stability, researchers have demonstrated enhanced bioavailability and reduced toxicity profiles. This approach has been particularly useful in the development of anticancer drugs and antiviral agents.

In addition to its direct applications in drug development, 2-propynethioic acid, S-[2-(acetylamino)ethyl] ester has also been employed as a tool for studying protein-protein interactions and post-translational modifications. Its thioic acid moiety can form covalent bonds with cysteine residues on target proteins, allowing for the identification and characterization of protein complexes involved in cellular signaling pathways. This has important implications for understanding disease mechanisms and identifying new therapeutic targets.

The synthesis of 2-propynethioic acid, S-[2-(acetylamino)ethyl] ester can be achieved through several routes. One common method involves the reaction of 2-propynethioic acid with 2-aminoethyl acetate in the presence of a coupling reagent such as dicyclohexylcarbodiimide (DCC). Alternative synthetic strategies include the use of thiolysis reactions or nucleophilic substitution reactions to introduce the desired functional groups onto the molecule.

The safety profile of 2-propynethioic acid, S-[2-(acetylamino)ethyl] ester is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. It is advisable to store this compound in a cool, dry place away from incompatible materials such as strong oxidizers or acids.

In conclusion, 2-propynethioic acid, S-[2-(acetylamino)ethyl] ester (CAS No. 845533-46-2) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique structural features make it an attractive building block for the development of novel therapeutic agents and research tools. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its importance in advancing scientific knowledge and improving human health.